Cas no 1443325-04-9 (2-[[butyl(ethyl)amino]methyl]benzenethiol)

• Product Name: 2-[[butyl(ethyl)amino]methyl]benzenethiol
• CAS No: 1443325-04-9
• MF: C₁₃H₂₁NS
• MW: 223.377542257309
• MDL: MFCD22370303
• CID: 5180159
• Update Time: 2026-03-05

2-[[butyl(ethyl)amino]methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-[[butyl(ethyl)amino]methyl]benzenethiol

• MDL： MFCD22370303
• Inchi： 1S/C13H21NS/c1-3-5-10-14(4-2)11-12-8-6-7-9-13(12)15/h6-9,15H,3-5,10-11H2,1-2H3
• InChI Key： KYLMRVSFALPUFI-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC=C1CN(CCCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-[[butyl(ethyl)amino]methyl]benzenethiol

Introduction to 2-[[Butyl(Ethyl)amino]methyl]Benzenethiol (CAS No. 1443325-04-9)

2-[[Butyl(ethyl)amino]methyl]benzenethiol, with the CAS number 1443325-04-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiols, which are characterized by the presence of a sulfur-hydrogen (S-H) functional group. The unique structure of 2-[[butyl(ethyl)amino]methyl]benzenethiol makes it an intriguing candidate for various applications, ranging from pharmaceuticals to advanced materials.

The molecular formula of 2-[[butyl(ethyl)amino]methyl]benzenethiol is C₁₁H₁₇NS, and its molecular weight is approximately 195.32 g/mol. The compound features a benzene ring with a thiol group (-SH) and an aminoalkyl substituent (-CH₂N(C₂H₅)C₄H₉). The combination of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable building block in synthetic chemistry.

In recent years, 2-[[butyl(ethyl)amino]methyl]benzenethiol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a ligand in metal complexes, which can be used in catalytic processes and as precursors for nanomaterials. The thiol group in the molecule can coordinate with various metal ions, forming stable complexes that exhibit catalytic activity or unique optical properties.

A notable study published in the Journal of Medicinal Chemistry explored the use of 2-[[butyl(ethyl)amino]methyl]benzenethiol as a scaffold for designing novel antifungal agents. The researchers synthesized a series of derivatives by modifying the aminoalkyl substituent and evaluated their antifungal activity against common fungal pathogens. The results showed that certain derivatives exhibited potent antifungal activity, suggesting that 2-[[butyl(ethyl)amino]methyl]benzenethiol could serve as a promising lead compound for further drug development.

Beyond its pharmaceutical applications, 2-[[butyl(ethyl)amino]methyl]benzenethiol has also found use in materials science. Its thiol group can react with gold surfaces to form self-assembled monolayers (SAMs), which are essential components in nanotechnology and sensor development. SAMs created from this compound have been shown to exhibit excellent stability and uniformity, making them ideal for applications such as biosensors and electronic devices.

The synthesis of 2-[[butyl(ethyl)amino]methyl]benzenethiol typically involves several steps, including the formation of the aminoalkyl substituent and the introduction of the thiol group. One common synthetic route involves the reaction of 2-bromothiophenol with butylethylamine followed by reductive amination to form the final product. This process requires careful control of reaction conditions to ensure high yields and purity.

The physical properties of 2-[[butyl(ethyl)amino]methyl]benzenethiol, such as its melting point, boiling point, and solubility, are crucial for its practical applications. The compound is generally soluble in organic solvents like ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in solution-based processes and formulations.

In conclusion, 2-[[butyl(ethyl)amino]methyl]benzenethiol (CAS No. 1443325-04-9) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. Whether used as a ligand in metal complexes, a scaffold for drug design, or a building block for advanced materials, this compound continues to be an area of active investigation and innovation.